
Spectroscopic data of 2,3-Dimethylbenzonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,3-Dimethylbenzonitrile

CAS No.: 5724-56-1

Cat. No.: B195845

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2,3-
Dimethylbenzonitrile

This guide provides a comprehensive analysis of the spectroscopic data for 2,3-
Dimethylbenzonitrile (C₉H₉N), a key aromatic nitrile intermediate in various chemical

syntheses.[1][2] Intended for researchers, scientists, and professionals in drug development,

this document synthesizes data from foundational spectroscopic techniques—Infrared (IR),

Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS)—to create a definitive

analytical fingerprint of the molecule. The experimental protocols and interpretations herein are

grounded in established principles to ensure both accuracy and reproducibility.

Molecular Structure and Overview
2,3-Dimethylbenzonitrile is an aromatic compound characterized by a nitrile (-C≡N) group

and two methyl (-CH₃) groups at the C2 and C3 positions of the benzene ring.[1][2] This

specific substitution pattern gives rise to a unique spectroscopic signature that is critical for its

unambiguous identification and quality control in research and industrial applications.

Caption: Molecular structure of 2,3-Dimethylbenzonitrile.
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Infrared (IR) Spectroscopy Analysis
Infrared spectroscopy is a powerful technique for identifying functional groups within a

molecule. The IR spectrum of 2,3-Dimethylbenzonitrile is dominated by the characteristic

stretching vibration of the nitrile group and various vibrations associated with the substituted

aromatic ring and methyl groups.

Data Presentation: Key IR Absorptions
The principal absorption bands for 2,3-Dimethylbenzonitrile are summarized below. This data

is compiled from the National Institute of Standards and Technology (NIST) Chemistry

WebBook.[3]

Wavenumber (cm⁻¹) Intensity Assignment

~2220 - 2240 Strong, Sharp C≡N Nitrile Stretch

~2850 - 3000 Medium
C-H Stretch (from -CH₃

groups)

~3000 - 3100 Weak Aromatic C-H Stretch

~1450 - 1600 Medium C=C Aromatic Ring Stretch

~750 - 850 Strong
Aromatic C-H Bend (Out-of-

plane)

Note: The exact position of the nitrile stretch is sensitive to the electronic environment and

conjugation within the molecule.[4]

Expertise & Causality: Interpreting the Spectrum
The most diagnostic peak in the IR spectrum is the intense and sharp absorption for the nitrile

(C≡N) group, typically appearing between 2220 and 2240 cm⁻¹.[4] Its sharpness is due to the

simple stretching motion of the triple bond. The presence of two methyl groups on the aromatic

ring is confirmed by the C-H stretching vibrations in the 2850-3000 cm⁻¹ region. The pattern of

C-H out-of-plane bending bands in the fingerprint region (below 1000 cm⁻¹) is characteristic of

the 1,2,3-trisubstituted benzene ring pattern.
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Caption: Workflow for FT-IR analysis of a liquid sample.

Protocol: Transmission FT-IR Spectroscopy
This protocol describes the acquisition of a transmission IR spectrum for a liquid sample like

2,3-Dimethylbenzonitrile.

Instrument Preparation: Ensure the FT-IR spectrometer is purged and stable.

Background Spectrum: Record a background spectrum using a clean pair of salt (NaCl or

KBr) plates. This step is crucial to subtract the absorbance of atmospheric CO₂ and water

vapor.[4]

Sample Preparation: Apply a small drop of neat (undiluted) 2,3-Dimethylbenzonitrile onto

one salt plate and carefully place the second plate on top to create a thin capillary film.[5]

Data Acquisition: Place the sample assembly in the spectrometer's sample holder. Acquire

the spectrum, typically by co-adding 16 to 32 scans to improve the signal-to-noise ratio. The

standard mid-IR range is 4000 cm⁻¹ to 400 cm⁻¹.[4]

Data Processing: Process the resulting spectrum by performing a baseline correction.

Identify and label the wavenumbers of significant absorption peaks.

Cleaning: Thoroughly clean the salt plates with a dry, appropriate solvent (e.g., anhydrous

dichloromethane or chloroform) immediately after use to prevent damage.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.[6] For 2,3-Dimethylbenzonitrile, ¹H and ¹³C NMR are essential for confirming the

substitution pattern and the chemical environment of each atom.

¹H NMR Spectroscopy
Proton NMR reveals the number of distinct proton environments and their neighboring protons.

Data Presentation: ¹H NMR Spectral Data
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2 - 7.5 Multiplet 3H
Aromatic Protons (H-

4, H-5, H-6)

~2.4 Singlet 3H
Methyl Protons (Ar-

CH₃)

~2.3 Singlet 3H
Methyl Protons (Ar-

CH₃)

Data sourced from SpectraBase and interpreted based on standard chemical shift ranges. The

solvent used is CDCl₃ with TMS as a reference.[7]

Expertise & Causality: Interpreting the ¹H NMR Spectrum

The aromatic region (~7.2-7.5 ppm) integrates to three protons, consistent with a trisubstituted

benzene ring. The complexity of the multiplet arises from the different chemical environments

and coupling between the three adjacent aromatic protons. The two distinct singlets for the

methyl groups (~2.3 and ~2.4 ppm) confirm their attachment to the aromatic ring where they

have no adjacent protons to couple with. Their slightly different chemical shifts are due to the

varying electronic effect of the nitrile group on the ortho (C2) and meta (C3) positions.

¹³C NMR Spectroscopy
Carbon NMR provides a count of the unique carbon atoms in the molecule.

Data Presentation: ¹³C NMR Spectral Data
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Chemical Shift (δ, ppm) Assignment

~140 C2 or C3 (Ar-CH₃)

~138 C2 or C3 (Ar-CH₃)

~133 C6 (Aromatic CH)

~130 C4 (Aromatic CH)

~128 C5 (Aromatic CH)

~118 C≡N (Nitrile)

~112 C1 (Ar-C≡N)

~20 Ar-CH₃

~15 Ar-CH₃

Data sourced from SpectraBase and interpreted based on established principles of ¹³C NMR.

[7][8]

Expertise & Causality: Interpreting the ¹³C NMR Spectrum

The ¹³C NMR spectrum shows nine distinct carbon signals, corresponding to the nine carbon

atoms in the molecule. The nitrile carbon (-C≡N) appears characteristically downfield around

118 ppm.[6] The carbon to which the nitrile is attached (C1) is also significantly shifted. The six

aromatic carbons are resolved, with the two carbons bearing methyl groups (C2, C3) appearing

at the lower field end of the aromatic region due to the substitution effect. The two methyl

carbons are observed in the upfield aliphatic region (~15-20 ppm).

Protocol: NMR Sample Preparation and Data Acquisition
A standardized protocol ensures high-quality, reproducible NMR data.[9][10]

Sample Preparation: Accurately weigh approximately 5-10 mg of 2,3-Dimethylbenzonitrile
and dissolve it in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

Chloroform-d (CDCl₃) is a common choice for its good solubilizing power and well-defined

residual solvent peak.[9]
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Reference Standard: The solvent typically contains a small amount of tetramethylsilane

(TMS) as an internal reference standard (δ = 0.00 ppm).[11]

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and the

magnetic field is shimmed to ensure homogeneity, which is critical for high resolution.

¹H NMR Acquisition: Acquire the proton spectrum. A typical experiment involves a 30-45

degree pulse angle and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse

sequence. This technique removes C-H coupling, resulting in a spectrum where each unique

carbon appears as a singlet, simplifying interpretation.[12] A larger number of scans is

required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed. The

resulting spectrum is then phase- and baseline-corrected. For ¹H NMR, the signals are

integrated. Chemical shifts are referenced to the TMS signal.

Mass Spectrometry (MS) Analysis
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Data Presentation: Key Mass-to-Charge Ratios (m/z)
The electron ionization (EI) mass spectrum of 2,3-Dimethylbenzonitrile exhibits several key

fragments.
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m/z Relative Intensity Assignment

131 High [M]⁺, Molecular Ion

130 Moderate [M-H]⁺

116 High
[M-CH₃]⁺, Loss of a methyl

group

103 Moderate [M-H-HCN]⁺ or [M-C₂H₄]⁺

90 Low [M-CH₃-CN]⁺

Data compiled from the NIST Chemistry WebBook and SpectraBase.[1][7]

Expertise & Causality: Interpreting the Mass Spectrum
The molecular ion peak [M]⁺ at m/z 131 confirms the molecular weight of 2,3-
Dimethylbenzonitrile (131.18 g/mol ).[1][7] The most abundant fragment is often observed at

m/z 116, corresponding to the loss of a methyl group ([M-CH₃]⁺). This fragmentation is

favorable as it can lead to a stable benzylic-type cation or a rearranged tropylium-like ion. The

peak at m/z 130 is due to the loss of a single hydrogen atom, a common feature in aromatic

compounds. Further fragmentation can lead to the loss of HCN or other neutral species.

[C₉H₉N]⁺˙
m/z = 131

Molecular Ion

[C₉H₈N]⁺
m/z = 130

- H•

[C₈H₆N]⁺
m/z = 116

- CH₃• (Major)

[C₇H₆]⁺˙
m/z = 90

- CN•

Click to download full resolution via product page
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Caption: Proposed MS fragmentation of 2,3-Dimethylbenzonitrile.

Protocol: Gas Chromatography-Mass Spectrometry (GC-
MS)
GC-MS is a standard method for the analysis of volatile compounds like 2,3-
Dimethylbenzonitrile.

Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 ppm) in a volatile

organic solvent such as dichloromethane or ethyl acetate.

GC Method Development:

Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injection: Inject a small volume (e.g., 1 µL) into the GC inlet, which is heated to ensure

rapid volatilization (e.g., 250 °C).

Oven Program: Program the GC oven to ramp in temperature (e.g., start at 50 °C, hold for

1 minute, then ramp at 10 °C/min to 280 °C) to separate the analyte from any impurities.

Carrier Gas: Use an inert carrier gas, typically Helium, at a constant flow rate.

MS Method Development:

Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.[13] This energy

level is optimal for generating reproducible fragmentation patterns.

Mass Analyzer: Set the mass analyzer (e.g., a quadrupole) to scan a relevant mass range

(e.g., m/z 40-300).

Interface Temperature: The GC-MS interface temperature must be high enough to prevent

condensation of the analyte as it elutes from the column.

Data Analysis: Identify the chromatographic peak corresponding to 2,3-
Dimethylbenzonitrile based on its retention time. Analyze the mass spectrum associated

with this peak and compare it to a reference library (e.g., NIST/Wiley) for confirmation.
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Conclusion
The combination of IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry provides a robust and multi-

faceted analytical profile for 2,3-Dimethylbenzonitrile. The strong nitrile stretch in the IR, the

specific pattern of aromatic and methyl signals in the NMR spectra, and the characteristic

molecular ion and fragmentation pattern in the mass spectrum collectively serve as a definitive

fingerprint. These datasets and protocols provide researchers with the necessary tools for the

unequivocal identification and quality assessment of this important chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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